N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide

• IUPAC Name: N-[(4-acetamidophenyl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H14FN3O2S/c1-10(21)18-11-6-8-12(9-7-11)19-16(23)20-15(22)13-4-2-3-5-14(13)17/h2-9H,1H3,(H,18,21)(H2,19,20,22,23)
• InChI Key: NZHUSKJIENGELV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H14FN3O2S
• Molecular Weight: 331.4 g/mol

Description

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide (abbreviated as FACT) is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research.

Scientific Research Applications

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide has shown potential as an anticancer agent due to its ability to inhibit the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is involved in the folding and stabilization of many proteins that are critical for cancer cell survival, and inhibiting its activity can lead to cancer cell death. This compound has been shown to be effective against a variety of cancer cell lines in vitro, including breast, lung, and colon cancer cells.

Mechanism of Action

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide binds to the ATP-binding site of Hsp90, preventing the protein from carrying out its normal function. This leads to the degradation of Hsp90 client proteins, which are required for cancer cell survival. This compound also induces the unfolded protein response, a cellular stress response that can lead to apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has been shown to have anti-inflammatory effects. It inhibits the production of inflammatory cytokines and chemokines, which are involved in the immune response. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide in lab experiments is its specificity for Hsp90. Unlike other Hsp90 inhibitors, this compound does not inhibit other proteins in the Hsp90 family, which can lead to off-target effects. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide. One area of interest is the development of more potent and selective Hsp90 inhibitors based on the structure of this compound. Another area of interest is the use of this compound in combination with other anticancer agents to enhance its effectiveness. Additionally, the neuroprotective effects of this compound could be explored further for potential therapeutic applications in neurodegenerative diseases.

Synthesis Methods

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-fluorobenzamide can be synthesized through a multi-step process involving the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting compound is then reacted with 4-aminobenzoylthiourea to form this compound. The synthesis method has been optimized to produce high yields of the compound with high purity.